molecular formula C17H12F3N3O3S B258886 2-[[5-(3-hydroxyphenyl)-1,3,4-oxadiazol-2-yl]sulfanyl]-N-[2-(trifluoromethyl)phenyl]acetamide

2-[[5-(3-hydroxyphenyl)-1,3,4-oxadiazol-2-yl]sulfanyl]-N-[2-(trifluoromethyl)phenyl]acetamide

Cat. No. B258886
M. Wt: 395.4 g/mol
InChI Key: ONUWGXNZCLTKNH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-[[5-(3-hydroxyphenyl)-1,3,4-oxadiazol-2-yl]sulfanyl]-N-[2-(trifluoromethyl)phenyl]acetamide, commonly known as HPOA, is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The exact mechanism of action of HPOA is not fully understood, but it is believed to involve the inhibition of key enzymes and proteins involved in various cellular processes. HPOA has been shown to inhibit the growth of bacteria and fungi by disrupting the cell membrane and inhibiting the synthesis of key cellular components. In cancer cells, HPOA has been shown to induce apoptosis by activating the caspase pathway and inhibiting the expression of anti-apoptotic proteins.
Biochemical and Physiological Effects
HPOA has been shown to exhibit a range of biochemical and physiological effects, including the inhibition of bacterial and fungal growth, induction of apoptosis in cancer cells, and detection of metal ions in biological systems. HPOA has also been shown to exhibit low toxicity in vitro, making it a potential candidate for further development as a therapeutic agent.

Advantages and Limitations for Lab Experiments

One of the main advantages of HPOA is its potential as a broad-spectrum antimicrobial agent, which could be used to combat the growing problem of antibiotic resistance. Additionally, HPOA has been shown to exhibit low toxicity in vitro, making it a potential candidate for further development as a therapeutic agent. However, one of the limitations of HPOA is its relatively low solubility in aqueous solutions, which could limit its potential applications in certain fields.

Future Directions

There are several potential future directions for the study of HPOA. One area of research could focus on the development of new antibiotics based on HPOA, which could help to address the growing problem of antibiotic resistance. Additionally, further research could be conducted to investigate the potential anticancer properties of HPOA, with a focus on developing new cancer therapies. Finally, research could be conducted to explore the potential use of HPOA as a fluorescent probe for the detection of metal ions in biological systems.

Synthesis Methods

HPOA can be synthesized through a multi-step process that involves the reaction of 3-hydroxybenzyl alcohol with thionyl chloride to form 3-chlorobenzyl alcohol. The resulting product is then reacted with 2-amino-5-(3-hydroxyphenyl)-1,3,4-oxadiazole to form 2-[[5-(3-hydroxyphenyl)-1,3,4-oxadiazol-2-yl]sulfanyl]-3-chlorobenzyl alcohol. Finally, the product is reacted with 2-(trifluoromethyl)phenylacetic acid to form HPOA.

Scientific Research Applications

HPOA has been extensively studied for its potential applications in various fields, including medicinal chemistry, biochemistry, and pharmacology. HPOA has been found to exhibit significant antimicrobial activity against various bacteria and fungi, making it a potential candidate for the development of new antibiotics. Additionally, HPOA has been shown to exhibit anticancer activity by inducing apoptosis in cancer cells. HPOA has also been studied for its potential use as a fluorescent probe for the detection of metal ions in biological systems.

properties

Product Name

2-[[5-(3-hydroxyphenyl)-1,3,4-oxadiazol-2-yl]sulfanyl]-N-[2-(trifluoromethyl)phenyl]acetamide

Molecular Formula

C17H12F3N3O3S

Molecular Weight

395.4 g/mol

IUPAC Name

2-[[5-(3-hydroxyphenyl)-1,3,4-oxadiazol-2-yl]sulfanyl]-N-[2-(trifluoromethyl)phenyl]acetamide

InChI

InChI=1S/C17H12F3N3O3S/c18-17(19,20)12-6-1-2-7-13(12)21-14(25)9-27-16-23-22-15(26-16)10-4-3-5-11(24)8-10/h1-8,24H,9H2,(H,21,25)

InChI Key

ONUWGXNZCLTKNH-UHFFFAOYSA-N

SMILES

C1=CC=C(C(=C1)C(F)(F)F)NC(=O)CSC2=NN=C(O2)C3=CC(=CC=C3)O

Canonical SMILES

C1=CC=C(C(=C1)C(F)(F)F)NC(=O)CSC2=NN=C(O2)C3=CC(=CC=C3)O

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.